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Compound of Interest

Compound Name: 3,5-Diethylpyridine

Cat. No.: B1625690

For researchers, scientists, and professionals in drug development, ensuring laboratory safety
is paramount. This guide provides essential, immediate safety and logistical information for
handling 3,5-Diethylpyridine. While a comprehensive Safety Data Sheet (SDS) for 3,5-
Diethylpyridine (CAS #: 699-25-2) is not readily available in public domains, this document
offers a detailed operational and disposal plan based on the closely related compound, 3,5-
Dimethylpyridine (CAS #: 591-22-0).

Disclaimer: The following information is primarily based on the safety data for 3,5-
Dimethylpyridine. While structurally similar, the toxicological and physical properties of 3,5-
Diethylpyridine may differ. It is imperative to obtain and consult the official Safety Data Sheet
(SDS) from your chemical supplier before any handling, storage, or disposal of 3,5-
Diethylpyridine.

Immediate Safety and Hazard Information

Based on data for the analogous compound 3,5-Dimethylpyridine, this substance is considered
hazardous. It is classified as a flammable liquid and is toxic if swallowed, in contact with skin, or
if inhaled.[1][2] It can cause severe skin burns and eye damage.[1]

Physical and Chemical Properties

Limited data for 3,5-Diethylpyridine is available. The properties of the closely related 3,5-
Dimethylpyridine are provided for reference.
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Property 3,5-Diethylpyridine 3,5-Dimethylpyridine
CAS Number 699-25-2 591-22-0

Molecular Formula C9H13N C7HON

Boiling Point 208 °CJ[3] 169 - 170 °C[4][5]
Density 0.9227 g/cm?3[3] 0.930 g/mL[4]

Melting Point 180-181 °C (acetone)[3] -9 °C[4][5]

47 °C (116.6 °F) - closed
cup[s]

Flash Point Not Available

Vapor Pressure Not Available 1.5 mmHg (at 20 °C)[5]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical. The following PPE is recommended
based on the hazards associated with 3,5-Dimethylpyridine.
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Protection Type

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards. A face shield is also

recommended.[1]

Protects against splashes and
vapors that can cause severe

eye damage.

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Butyl rubber,
Viton®). Nitrile gloves may not
be suitable. Always check the
manufacturer's compatibility
chart.[1]

Prevents skin contact, which
can be harmful and cause

severe burns.

Body Protection

Flame-resistant and
impervious clothing, such as a
lab coat, worn over personal

clothing. Ensure full coverage.

Protects against skin contact

and potential fire hazards.

Respiratory Protection

A full-face respirator with an
appropriate organic vapor
cartridge is necessary if
exposure limits are exceeded
or if working in a poorly

ventilated area.[1]

Protects the respiratory system

from toxic inhaled vapors.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential to minimize exposure and ensure safety.

e Preparation:

o Ensure a certified chemical fume hood is fully operational.

o Verify that an emergency eyewash station and safety shower are accessible and

functional.

o Assemble all necessary equipment and reagents within the fume hood.
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o Don all required personal protective equipment.
e Handling:
o Conduct all work with 3,5-Diethylpyridine inside a chemical fume hood.[4]
o Ground and bond containers and receiving equipment to prevent static discharge.[1]
o Use non-sparking tools.[1]
o Avoid inhalation of vapors and contact with skin and eyes.
o Keep the container tightly closed when not in use.[1]
o Do not eat, drink, or smoke in the handling area.[1]

e Post-Handling:

[¢]

Thoroughly wash hands and any exposed skin after handling.

Clean the work area within the fume hood.

[e]

o

Properly label and store the chemical in a cool, dry, and well-ventilated area, away from
heat, sparks, and open flames.[1][4]

o

Store locked up.[1]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation

Procedure

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting upper and
lower eyelids occasionally. Seek immediate

medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek immediate

medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical
help.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[1]

Spill

Evacuate the area. Remove all sources of
ignition. Ventilate the area. For a small spill,
absorb with an inert dry material and place in an
appropriate waste disposal container. For a

large spill, contact emergency services.[1][4]

Fire

Use dry chemical, carbon dioxide, or alcohol-
resistant foam to extinguish.[1] Wear self-
contained breathing apparatus for firefighting if

necessary.[1]

Disposal Plan

All waste containing 3,5-Diethylpyridine must be treated as hazardous waste.

e Collection:

o Collect waste in a designated, properly labeled, and sealed container.
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o Do not mix with other waste streams unless compatible.

e Storage:

o Store waste containers in a cool, dry, well-ventilated area, away from incompatible
materials.

» Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1]

o Do not dispose of down the drain.[4]

Experimental Workflow for Safe Handling

The following diagram outlines the key stages for the safe handling of 3,5-Diethylpyridine.
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Safe Handling Workflow for 3,5-Diethylpyridine
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Caption: This flowchart illustrates the key stages for the safe handling of 3,5-Diethylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

e 2. 3,5-Dimethylpyridine | C7HON | CID 11565 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 3. 3,5-DIETHYL PYRIDINE CAS#: 699-25-2 [amp.chemicalbook.com]

e 4. fishersci.com [fishersci.com]

e 5. 3,5-Lutidine 3,5-Dimethylpyridine [sigmaaldrich.com]

« To cite this document: BenchChem. [Navigating the Safe Handling of 3,5-Diethylpyridine: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1625690#personal-protective-equipment-for-
handling-3-5-diethylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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